Cas no 79319-38-3 (4-Amino-5-nitrophthalonitrile)

4-Amino-5-nitrophthalonitrile Properties

Names and Identifiers

• 4-Amino-5-nitrophthalonitrile
• 4-aMino-5-nitrophthalodinitrile
• 4-AMINO-2-CYANO-5-NITROPHENYL CYANIDE
• CS-0322429
• SCHEMBL19606264
• 5-amino-4-nitrophthalonitrile
• Benzene-1,2-dicarbonitrile, 4-amino-5-nitro-
• 4-Amino-5-nitrophthalonitrile #
• AKOS003646752
• IBTXCLAXNPIBPB-UHFFFAOYSA-N
• 4-amino-5-nitrobenzene-1,2-dicarbonitrile
• 79319-38-3
• STK388155
• DB-295171
• +Expand

• InChIKey： IBTXCLAXNPIBPB-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H4N4O2/c9-3-5-1-7(11)8(12(13)14)2-6(5)4-10/h1-2H,11H2
• SMILES： C1=C(C(=CC(=C1N)[N+](=O)[O-])C#N)C#N

Computed Properties

• Exact Mass: 188.03342538g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 0
• Monoisotopic Mass: 188.03342538g/mol
• Heavy Atom Count: 14
• Complexity: 330
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 119Ų